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Compound of Interest |

methyl 2-ethyl-2-hydroxy-3-
Compound Name:
oxobutanoate
CAS No.: 95034-68-7
Cat. No.: B6252000

Executive Summary & Immediate Action

Methyl 2-ethyl-2-hydroxy-3-oxobutanoate (CAS: 95034-68-7) is a functionalized

-keto ester used primarily as a chiral building block in organic synthesis and metabolic pathway
research (isoleucine biosynthesis).[1]

Critical Disposal Directive:

Primary Stream: Non-Halogenated Organic Solvent Waste.

Disposal Method: High-temperature incineration.

Prohibition: Do NOT dispose of via sanitary sewer (sink) or trash.

Immediate Hazard: Combustible liquid; causes skin/eye irritation (H315, H319).[2]

Technical Profile & Hazard Analysis

To ensure safety, one must understand the chemical behavior driving these protocols. This
compound is not merely a "solvent”; it is a reactive intermediate.

Chemical Characteristics
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Property Data / Description Operational Implication

] Susceptible to hydrolysis and
-keto ester with )
Structure decarboxylation under

-hydroxy group acidic/basic conditions.[3]

) Combustible. Treat as Class
] ~64°C (Predicted based on ] o
Flash Point [IIA Combustible Liquid or

ethyl analo
Y 9 D001 Ignitable Waste.

) ) Segregate from nitric acid,
o Incompatible with strong
Reactivity o perchlorates, and concentrated
oxidizers/bases ) ]
caustic solutions.

. ) ] ] Standard PPE (Nitrile gloves,
Toxicity Irritant (Skin/Eye/Respiratory) ]
safety goggles) is mandatory.

The "Why" Behind the Protocol

As a

-keto ester, this compound possesses a reactive methylene group (though substituted here)
and an ester linkage.

« Instability: In aqueous environments with non-neutral pH, it can hydrolyze to the
corresponding

-keto acid, which spontaneously decarboxylates. This gas evolution (
) can pressurize sealed waste containers if mixed indiscriminately with acids/bases.

« Incineration Requirement: Because it contains only Carbon, Hydrogen, and Oxygen, high-
BTU incineration is the most efficient disposal method, converting it cleanly to

and

without generating acid gases (like HCI from halogenated waste).

Step-by-Step Disposal Protocols
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Scenario A: Pure Chemical (Expired or Surplus)

Use this protocol for original vendor bottles or aliquots >50 mL.
« |dentification: Confirm the identity via label or refractive index if the label is degraded.

o Container Selection: Use an approved HDPE or Glass waste container. Avoid metal cans if
the integrity of the inner lining is unknown, as free acids from hydrolysis can corrode metal.

e Labeling:
o Mark as "Non-Halogenated Organic Waste."
o List components: "Methyl 2-ethyl-2-hydroxy-3-oxobutanoate (100%)."
o Add Hazard Warning: "Combustible, Irritant."[4]

o Storage: Store in a Flammable Safety Cabinet until pickup. Cap tightly to prevent vapor
accumulation.[5]

Scenario B: Reaction Mixtures (Organic Solvents)

Use this protocol when the compound is dissolved in solvents like Ethyl Acetate, Methanol, or
DCM.

» Segregation (Critical):

o If dissolved in Non-Halogenated Solvents (e.g., MeOH, EtOAc): Dispose in the Non-
Halogenated waste stream.

o If dissolved in Halogenated Solvents (e.g., DCM, Chloroform): Dispose in the Halogenated
waste stream. Note: The halogenated solvent dictates the disposal path due to the
requirement for scrubbers during incineration.

e pH Check: If the reaction involved quenching (acid/base), verify the waste mixture is roughly
neutral (pH 5-9) before capping to prevent long-term off-gassing or polymerization.

Scenario C: Spill Cleanup (<500 mL)
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Evacuate & Ventilate: Remove ignition sources.

PPE: Goggles, Lab Coat, Nitrile Gloves (Double gloving recommended).

Absorb: Use Vermiculite, dry sand, or a commercial organic spill pad.

o Expert Tip: Do not use paper towels for large pools; the high surface area can increase
evaporation rates of the irritant vapors.

Collect: Scoop absorbed material into a wide-mouth jar or heavy-duty polyethylene bag.

Label: "Debris contaminated with Combustible Organic Ester."

Waste Stream Decision Logic (Visualization)

The following diagram illustrates the decision-making process for segregating this specific
chemical waste.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6252000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Waste: Methyl 2-ethyl-2-hydroxy-3-oxobutanoate

Physical State / Matrix?

Dissolved bsorbed \Original Bottle

[ Reaction Mixture / Solution j [ Spill Debris j
[ Pure Liquid / Surplus j

Solvent Type?

Solid Hazardous Waste
(Bagged/Jarred)

Halogenated Solvent Non-Halogenated Solvent

(DCM, Chloroform) (MeOH, EtOAc, Acetone) If no halogens present

Stream B: Halogenated Organic Stream A: Non-Halogenated Organic
(Incineration w/ Scrubber) (High BTU Incineration)

Click to download full resolution via product page

Figure 1: Decision tree for segregating Methyl 2-ethyl-2-hydroxy-3-oxobutanoate waste
streams based on solvent matrix.
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Regulatory & Compliance Data

When filling out waste tags or manifesting, use the following data. While specific federal waste
codes (U-list/P-list) are not assigned to this specific CAS, the physical properties dictate the
classification.

Regulatory Body Classification Code/Note

D001 (If Flash Point <60°C).

Even if FP is >60°C, most EHS
EPA (RCRA) Ignitable Waste protocols default to D001 for

organic esters to ensure

incineration.

NA1993 (Combustible liquid,
n.o.s.) or UN3272 (Esters,

DOT (Transport) Combustible Liquid ) -
n.o.s.) depending on specific
mixture flashpoint.

) ] H227 (Combustible), H315

GHS Labeling Warning

(Skin Irrit.), H319 (Eye Irrit.)

Self-Validating Safety Check

Before sealing the waste container, ask:

e |s the pH neutral? (Prevents pressure buildup from hydrolysis).
 |s it segregated from oxidizers? (Prevents exothermic reaction).

« |s the container compatible? (HDPE or Glass; no corroded metal).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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